Cas no 387844-92-0 (N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine)

• Product Name: N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine
• CAS No: 387844-92-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1092058
• PubChem ID: 10176364
• Update Time: 2025-05-20

N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine
• N-methyl-1-(pyridin-3-yloxymethyl)cyclopropan-1-amine
• NSC_22325164
• SCHEMBL6138212
• CHEMBL1189013
• PD092647
• CAS_22325164
• N-methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine hydrochloride
• N-methyl-1-((pyridin-3-yloxy)methyl)cyclopropan-1-amine
• 387844-92-0
• BDBM86919

• Inchi： 1S/C10H14N2O/c1-11-10(4-5-10)8-13-9-3-2-6-12-7-9/h2-3,6-7,11H,4-5,8H2,1H3
• InChI Key： JQSBIGAAHYMBFX-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)CC1(CC1)NC

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine

N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine (CAS No. 387844-92-0): A Comprehensive Overview

N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine (CAS No. 387844-92-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive cyclopropane ring and pyridine moiety, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine is defined by a cyclopropane ring substituted with a methyl group and a pyridin-3-yloxy methyl group. The cyclopropane ring, known for its high reactivity due to the strain induced by the three-membered ring, imparts unique chemical properties to the molecule. The pyridine moiety, on the other hand, is a common heterocyclic aromatic compound with well-documented biological activities, including anti-inflammatory and analgesic properties.

Recent studies have highlighted the potential of N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound effectively reduces pain sensitivity in animal models of chronic pain. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a potential alternative to traditional analgesics with fewer side effects.

The pharmacokinetic profile of N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine has been extensively studied to ensure its suitability for clinical applications. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral medication. Furthermore, preliminary toxicology studies have shown that N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In the realm of drug discovery and development, N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine has shown promise as a lead compound for further optimization. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activity, providing valuable insights for the design of more potent and selective analogs. These efforts are ongoing and are expected to yield improved derivatives with enhanced therapeutic potential.

The synthesis of N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including the use of transition metal-catalyzed reactions and nucleophilic substitution methods. These advancements in synthetic chemistry have facilitated the large-scale production of this compound, making it more accessible for both research and commercial purposes.

In conclusion, N-Methyl-1-((pyridin-3-yloxy)methyl)cyclopropanamine (CAS No. 387844-92-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical data make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing the treatment of various diseases.